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Introduction

Chlorophyll c is a key photosynthetic pigment found in many marine algae, playing a crucial
role in the planet's primary productivity. Unlike the more ubiquitous chlorophylls a and b,
chlorophyll ¢ possesses a unique porphyrin structure, lacking the reduced D ring
characteristic of chlorins. This guide provides an in-depth technical overview of the discovery,
historical background, and key experimental methodologies related to chlorophyll c, tailored
for researchers, scientists, and drug development professionals.

Historical Background and Discovery

The journey to understanding chlorophyll ¢ began in the mid-19th century, with its formal
isolation and characterization occurring in the 1940s. The timeline below highlights the key
milestones in its discovery and the elucidation of its structure.

Click to download full resolution via product page

Caption: A timeline of the key discoveries related to chlorophyll c.
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The initial report of a distinct green pigment in brown algae dates back to 1864. However, it
was not until 1942 that Harold H. Strain and Winston M. Manning at the Carnegie Institution of
Washington successfully isolated this pigment from brown algae and diatoms, naming it
chlorophyll c.[1] Their work laid the foundation for future investigations into its chemical
nature.

A significant breakthrough in understanding the structure of chlorophyll ¢ came in the late
1960s. James J. Katz and his team employed advanced spectroscopic techniques, namely
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), to reveal that chlorophyll
¢ is a magnesium porphyrin, distinguishing it from the chlorin structure of chlorophylls a and b.
Further research led to the differentiation of chlorophyll ¢ into its various forms, with
chlorophylls c1 and c2 being identified in the 1970s, followed by the discovery of chlorophyli
c3in 1989.

Data Presentation
Physicochemical Properties of Chlorophyll ¢ Variants

The different forms of chlorophyll ¢ can be distinguished by their unique spectral properties in
various organic solvents. The following table summarizes the absorption maxima for
chlorophyll c1, c2, and c3.

Pigment Solvent Absorption Maxima (nm)
Chlorophyll c1 Diethyl ether 444,577, 626

Acetone 447, 579, 629

Chlorophyll c2 Diethyl ether 447, 580, 627

Acetone 450, 581, 629

Chlorophyll ¢3 Diethyl ether 452, 585, 625

Acetone 452, 585, 627

Molar Extinction Coefficients
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The molar extinction coefficients (g) are crucial for the quantitative analysis of chlorophyll c.
The table below provides the molar extinction coefficients for chlorophyll ¢1 and c2 in 90%
acetone. Data for chlorophyll ¢3 is less commonly reported but is essential for accurate
quantification in species where it is present.

Molar Extinction

Pigment Wavelength (nm) Coefficient (€) (L mol—*
cm™?)

Chlorophyll c1 630 15.8 x 103

Chlorophyll c2 630 17.9 x 103

Note: The values are for a 1 cm path length.

Distribution of Chlorophyll ¢ in Algal Divisions

Chlorophyll c is a characteristic pigment of several major algal lineages, and the distribution of
its different forms can be a useful taxonomic marker.

Algal Division Chlorophyll ¢ Variants Present
Bacillariophyta (Diatoms) c1, c2, and sometimes c3
Phaeophyceae (Brown Algae) cl and c2

Haptophyta cl, c2, and c3

Dinophyta (Dinoflagellates) c2 and sometimes c3
Chrysophyceae (Golden Algae) cl and c2

Cryptophyta c2

Experimental Protocols
Historical Method: Isolation of Chlorophyll ¢ (Strain and
Manning, 1942 - Inferred Protocol)
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While the full, detailed protocol from the original 1942 publication by Strain and Manning is not
readily available, based on the common phytochemical techniques of that era, the following is
an inferred, generalized procedure for the isolation of chlorophyll c.
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Fresh or Dried Algal Material
(e.g., Brown Algae, Diatoms)

'

Extraction with Organic Solvent
(e.g., Methanol or Acetone)

'

Filtration to Remove Cellular Debris

i

Liquid-Liquid Partitioning
(e.g., with diethyl ether and water) to separate pigments based on polarity

'

Column Chromatography
(e.g., on a sucrose or magnesium oxide column) for initial separation of chlorophylls

i

Fraction Collection and Spectroscopic Analysis
(to identify fractions containing chlorophyll ¢)

'

Crystallization of Chlorophyll ¢
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e
Algal Sample

Filter a known volume of algal culture through a glass fiber filter.

'

Extract pigments from the filter using 90% acetone.

'

Centrifuge the extract to clarify.

'

Measure the absorbance of the supernatant at specific wavelengths (e.g., 664, 647, 630 nm).

'

Calculate chlorophyll concentrations using the Jeffrey and Humphrey (1975) equations.

Second Mass Analyzer Mass Spectrum
(Separates Fragment lons) (Provides m/z of precursor and fragment ions)

Purified Chlorophyll ¢ Sample

lonization
(e.g., Electrospray lonization - ESI)

First Mass Analyzer
(Selects Precursor lon)

Collision-Induced Dissociation (CID)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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